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Compound of Interest

Compound Name: nona-4,6,8-trien-2-one
CAS No.: 16326-94-6
Cat. No.: B6601841
Get Quote
. J

Executive Summary & Structural Context[1][2]

This guide provides an in-depth analysis of the Electron lonization (El) fragmentation patterns
of nona-4,6,8-trien-2-one (CAS: 16326-94-6). Unlike standard saturated ketones or fully
conjugated dienones, this molecule possesses a unique structural motif: a methylene spacer (

) at position C3.

This spacer isolates the carbonyl group (C2) from the conjugated triene system (C4—C9). This
structural interruption dictates a distinct fragmentation fingerprint that differentiates it from
isomeric counterparts like nona-3,5,7-trien-2-one.

Key Molecular Data:
e Formula:
e MW: 136.19 Da

e Structure:
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» Primary Application: Flavor and fragrance profiling (often associated with lipid oxidation or
Maillard reaction byproducts).

Mechanistic Fragmentation Analysis

The fragmentation of nona-4,6,8-trien-2-one is governed by the competition between charge
localization on the oxygen atom and the stability of the highly conjugated hydrocarbon chain.

Pathway A: Alpha-Cleavage (The Dominant Driver)

As with most methyl ketones, the primary fragmentation event is

-cleavage adjacent to the carbonyl group.[1]

e Mechanism: Homolytic cleavage of the C1-C2 or C2—-C3 bond.
e QOutcome:
o C2-C3 Cleavage: Generates the acylium ion

(m/z 43). This is typically the base peak (100% relative abundance) due to the high
stability of the acylium resonance structure.

o Neutral Loss: The leaving group is the heptatrienyl radical (

), which is stabilized by resonance across the triene system, making this cleavage
energetically favorable.

Pathway B: Allylic-Driven "Spacer" Cleavage
(Diagnostic)
This is the most critical pathway for structural identification. The C3—C4 bond is unique: it is

to the carbonyl and allylic to the triene system.

e Mechanism: Inductive cleavage at the C3—C4 bond.

o Stevenson’s Rule Application: Upon cleavage, the positive charge competes between the
acetonyl fragment (
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) and the hexatrienyl fragment (
).
o Fragment 1 (m/z 57): Acetonyl cation (
).
o Fragment 2 (m/z 79): Hexatrienyl cation (

).

o Expert Insight: The hexatrienyl cation (

) is structurally analogous to the benzenium ion (protonated benzene), a highly stable cyclic
aromatic system. Consequently, Stevenson's rule predicts a strong signal at m/z 79, often
exceeding the intensity of m/z 57. This peak is diagnostic for the triene tail.

Pathway C: Suppression of McLafferty Rearrangement

In saturated ketones (e.g., 2-nonanone), the McLafferty rearrangement (m/z 58) is a hallmark.
e In Nona-4,6,8-trien-2-one: The

-hydrogen (at C5) is vinylic (

hybridized).

o Consequence: Abstraction of a vinylic hydrogen is energetically prohibitive compared to an
alkyl hydrogen. Therefore, m/z 58 is significantly suppressed or absent, serving as a
negative diagnostic marker against saturated isomers.

Comparative Performance: Trienone vs. Alternatives

The following table contrasts the spectral "fingerprint" of nona-4,6,8-trien-2-one against its
saturated and fully conjugated alternatives.
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_ 2-Nonanone Nona-3,5-dien-2-one
Nona-4,6,8-trien-2- .
Feature (Saturated (Conjugated
one (Target) ) )
Alternative) Alternative)
m/z 43 ( m/z 43 ( m/z 43 (
Base Peak
) ) )

Diagnostic lon 1

m/z 79 (Stable

Benzenium-like)

m/z 58 (McLafferty)

m/z 123 (Loss of

, M-15)

Diagnostic lon 2

m/z 57 (Acetonyl

cation)

m/z 71 (

)

m/z 95 (

)

Molecular lon (

)

m/z 136 (Moderate

intensity)

m/z 142 (Weak)

m/z 138 (Strong,
stable)

Mechanism Note

C3-C4 cleavage
driven by triene

stability.

Driven by

-H transfer
(McLafferty).[2]

Conjugation stabilizes

: M-15 is favored.

Visualizing the Fragmentation Logic

The following diagram maps the causal relationships between the molecular structure and the

observed mass spectrum signals.
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Figure 1. Mechanistic flow of Nona-4,6,8-trien-2-one fragmentation. Note the divergence at the
"Spacer Cleavage" leading to the diagnostic m/z 79 peak.

Experimental Protocol: Validated EI-MS Workflow

To reproduce these spectral features, the following protocol ensures minimal thermal
degradation (isomerization) and optimal ionization.

A. Sample Preparation

¢ Solvent: Dilute the standard in Hexane or Dichloromethane (HPLC Grade). Avoid methanol
to prevent acetal formation.

o Concentration: 10-50 ppm (ng/pL). High concentrations can lead to self-chemical ionization
(dimerization) in the source.

B. GC-MS Acquisition Parameters
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Parameter

Setting

Rationale

Inlet Temp

220°C

High enough to volatilize, low
enough to prevent thermal
isomerization of the double

bonds.

Split Ratio

20:1

Prevents detector saturation

and spectral skewing.

Column

DB-5ms or HP-5ms

Low-polarity phase separates
isomers effectively based on
boiling point/polarity
interaction.

lon Source

Electron lonization (EI)

Standard hard ionization for

library matching.

Standard energy for

reproducible fragmentation

Electron Energy 70 eV )
patterns (NIST library
compatible).
Captures the low mass
Scan Range m/z 35 — 250 diagnostic ions (43, 57, 79)

and the molecular ion (136).

C. Data Validation (Self-Check)

e Check 1: Is m/z 43 the base peak? (If not, check for hydrocarbon contamination).

e Check 2: Is m/z 58 present? (If >10% abundance, suspect contamination with saturated

ketones or isomerization).

e Check 3: Is m/z 79 distinct? (Must be present to confirm the triene tail).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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